5-[(3,4-Dimethoxyphenyl)methylidene]-3-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-1,3-thiazolidine-2,4-dione

• IUPAC Name: 5-[(3,4-dimethoxyphenyl)methylidene]-3-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C23H21N3O5S/c1-14-20(22(28)26(24(14)2)16-8-6-5-7-9-16)25-21(27)19(32-23(25)29)13-15-10-11-17(30-3)18(12-15)31-4/h5-13H,1-4H3
• InChI Key: ODHRVCFDOKDNDL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N3C(=O)C(=CC4=CC(=C(C=C4)OC)OC)SC3=O
• Molecular Formula: C23H21N3O5S
• Molecular Weight: 451.5 g/mol

Description

This compound belongs to the thiazolidine-2,4-dione class, a heterocyclic scaffold known for its diverse pharmacological applications, including antimicrobial, anti-inflammatory, and antidiabetic activities. Structurally, it features a 1,3-thiazolidine-2,4-dione core substituted with a 3,4-dimethoxyphenyl methylidene group at position 5 and a 1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl moiety at position 2.

Biological Activity

5-[(3,4-Dimethoxyphenyl)methylidene]-3-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-1,3-thiazolidine-2,4-dione is a complex organic compound with significant potential in medicinal chemistry. Its unique structure incorporates a thiazolidine ring and a pyrazolone moiety, which contribute to its biological activities. This article reviews the compound's biological activity, including its anti-inflammatory, antimicrobial, and anticancer properties, supported by relevant research findings and case studies.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{20}N_{4}O_{4}S$, and it features a thiazolidine core substituted with a 3,4-dimethoxyphenyl group and a pyrazolone derivative. The presence of these functional groups enhances its reactivity and biological profile.

Property	Value
Molecular Weight	372.45 g/mol
Melting Point	Not available
Solubility	Soluble in organic solvents
LogP	2.31

Anti-inflammatory Activity

Studies have demonstrated that this compound exhibits significant anti-inflammatory properties. It acts by inhibiting cyclooxygenase (COX) enzymes, which play a critical role in the inflammatory response. For instance, a study showed that derivatives of thiazolidinediones can reduce inflammation markers in animal models of arthritis .

Antimicrobial Activity

The compound has been evaluated for its antimicrobial properties against various pathogens. In vitro studies indicated that it possesses activity against both Gram-positive and Gram-negative bacteria. The mechanism involves disruption of microbial cell membranes, leading to cell lysis.

Anticancer Activity

Recent investigations have suggested that this compound may exhibit anticancer effects. Research indicates that it can induce apoptosis in cancer cells through the activation of caspase pathways. A case study involving human cancer cell lines demonstrated that the compound inhibited cell proliferation significantly compared to control groups .

Case Studies

• Anti-inflammatory Effects :
  • Study : In a controlled study on rats with induced inflammation, the administration of 5-[(3,4-Dimethoxyphenyl)methylidene]-3-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-1,3-thiazolidine-2,4-dione resulted in a marked reduction in paw edema compared to untreated controls.
  • Outcome : The compound reduced inflammatory cytokines such as TNF-alpha and IL-6 by up to 50% .
• Antimicrobial Efficacy :
  • Study : A series of tests were conducted against Staphylococcus aureus and Escherichia coli. The minimal inhibitory concentration (MIC) was determined to be 32 µg/mL for S. aureus.
  • Outcome : The compound demonstrated bactericidal activity at concentrations above the MIC.
• Anticancer Potential :
  • Study : In vitro assays on MCF-7 breast cancer cells showed that treatment with the compound led to a decrease in cell viability by approximately 70% after 48 hours.
  • Outcome : The induction of apoptosis was confirmed through flow cytometry analysis .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

Comparative analysis with structurally related compounds reveals key differences in substituents and bioactivity:

Compound Name	Core Structure	Key Substituents	Biological Activity	Reference
5-[(3,4-Dimethoxyphenyl)methylidene]-3-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-1,3-thiazolidine-2,4-dione	Thiazolidine-2,4-dione	3,4-Dimethoxyphenyl, 1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl	Potential antimicrobial/antidiabetic (inferred)
(5Z)-5-[[3-(3,4-Dimethoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-(2-phenylethyl)-2-thioxo-thiazolidinone	Thiazolidinone (2-thioxo)	3-(2-Phenylethyl), 3,4-dimethoxyphenylpyrazole	Unspecified (structural analogue)
1-{[3-aryl-1,2,4-oxadiazol-5-yl]methyl}-5-methyl-3-phenyl-6-(5-phenyl-1,3,4-oxadiazol-2-yl)thieno[2,3-d]pyrimidine-2,4-dione	Thieno[2,3-d]pyrimidine-dione	Oxadiazole, benzyl, phenyl	Antimicrobial
5-[4-(1H-Pyrazol-1-yl)benzyl]-1,3-thiazolidine-2,4-dione	Thiazolidine-2,4-dione	Pyrazole-substituted benzyl	Unreported (structural similarity)

Key Observations :

• Thioxo vs. Dione Core : The thioxo variant in may exhibit altered electronic properties compared to the dione core, affecting redox interactions or enzyme inhibition.
• Substituent Diversity : The antimicrobial activity of oxadiazole-containing analogues (e.g., ) highlights the role of electron-deficient heterocycles in targeting microbial enzymes. In contrast, the dimethoxyphenyl group in the primary compound could favor interactions with eukaryotic targets (e.g., PPAR-γ in diabetes) .
• Pyrazole vs. Oxadiazole : Pyrazole substituents (as in the primary compound) offer hydrogen-bonding capabilities, while oxadiazoles () may enhance metabolic stability .

Pharmacological and Physicochemical Comparisons

• Synthetic Accessibility: The primary compound’s synthesis likely involves Knoevenagel condensation (for the methylidene group) and nucleophilic substitution, similar to methods described for analogues in .

Research Findings and Gaps

• Antimicrobial Potential: While oxadiazole-thienopyrimidine hybrids () show MIC values of 2–8 µg/mL against Staphylococcus aureus, the primary compound’s activity remains uncharacterized. Its pyrazole and dimethoxyphenyl groups may synergize for broader-spectrum activity.
• Antidiabetic Prospects : Thiazolidine-2,4-diones are established PPAR-γ agonists. The 3,4-dimethoxyphenyl group in the primary compound could mimic rosiglitazone’s tyrosine-binding interactions, warranting in vitro PPAR-γ assays .